molecular formula C19H23NO3 B250009 N-(2,6-dimethylphenyl)-4-(2-ethoxyethoxy)benzamide

N-(2,6-dimethylphenyl)-4-(2-ethoxyethoxy)benzamide

Cat. No. B250009
M. Wt: 313.4 g/mol
InChI Key: RNBMPLDVLLLOLM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2,6-dimethylphenyl)-4-(2-ethoxyethoxy)benzamide, also known as DPN, is a compound that belongs to the family of benzamides. It has been widely studied due to its potential applications in the field of medicinal chemistry. DPN is a selective estrogen receptor modulator (SERM) that has been shown to have a high affinity for the estrogen receptor beta (ERβ).

Mechanism of Action

The mechanism of action of N-(2,6-dimethylphenyl)-4-(2-ethoxyethoxy)benzamide involves its binding to the estrogen receptor beta (ERβ). This binding results in a conformational change in the receptor, which then leads to the recruitment of co-activator proteins. These co-activator proteins then facilitate the transcription of estrogen-responsive genes, leading to the physiological effects of N-(2,6-dimethylphenyl)-4-(2-ethoxyethoxy)benzamide.
Biochemical and Physiological Effects:
N-(2,6-dimethylphenyl)-4-(2-ethoxyethoxy)benzamide has been shown to have various biochemical and physiological effects. It has been shown to increase bone mineral density and reduce bone loss in ovariectomized rats. N-(2,6-dimethylphenyl)-4-(2-ethoxyethoxy)benzamide has also been shown to have cardioprotective effects by reducing oxidative stress and inflammation in the heart. Additionally, N-(2,6-dimethylphenyl)-4-(2-ethoxyethoxy)benzamide has been shown to have neuroprotective effects by promoting neuronal survival and preventing neurodegeneration.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2,6-dimethylphenyl)-4-(2-ethoxyethoxy)benzamide in lab experiments is its high affinity for the estrogen receptor beta (ERβ). This allows for the selective activation of ERβ without affecting other estrogen receptors. However, one of the limitations of using N-(2,6-dimethylphenyl)-4-(2-ethoxyethoxy)benzamide is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of N-(2,6-dimethylphenyl)-4-(2-ethoxyethoxy)benzamide. One potential direction is the investigation of its potential therapeutic applications in the treatment of various diseases such as osteoporosis, cardiovascular disease, and neurodegenerative diseases. Additionally, further studies can be conducted to investigate the role of ERβ in various physiological processes and the potential effects of N-(2,6-dimethylphenyl)-4-(2-ethoxyethoxy)benzamide on these processes. Finally, the development of more soluble analogs of N-(2,6-dimethylphenyl)-4-(2-ethoxyethoxy)benzamide can be explored to overcome its limitations in lab experiments.

Synthesis Methods

The synthesis of N-(2,6-dimethylphenyl)-4-(2-ethoxyethoxy)benzamide involves the reaction between 2,6-dimethylaniline and 4-(2-ethoxyethoxy)benzoyl chloride in the presence of a base. The reaction occurs through an amide bond formation mechanism and yields N-(2,6-dimethylphenyl)-4-(2-ethoxyethoxy)benzamide as a white solid with a melting point of 131-133°C. The purity of N-(2,6-dimethylphenyl)-4-(2-ethoxyethoxy)benzamide can be confirmed using techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC).

Scientific Research Applications

N-(2,6-dimethylphenyl)-4-(2-ethoxyethoxy)benzamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to have a high affinity for the estrogen receptor beta (ERβ) and can act as a selective estrogen receptor modulator (SERM). N-(2,6-dimethylphenyl)-4-(2-ethoxyethoxy)benzamide has been used in various scientific research studies to investigate the role of ERβ in various physiological processes such as bone metabolism, cardiovascular function, and neuronal development.

properties

Molecular Formula

C19H23NO3

Molecular Weight

313.4 g/mol

IUPAC Name

N-(2,6-dimethylphenyl)-4-(2-ethoxyethoxy)benzamide

InChI

InChI=1S/C19H23NO3/c1-4-22-12-13-23-17-10-8-16(9-11-17)19(21)20-18-14(2)6-5-7-15(18)3/h5-11H,4,12-13H2,1-3H3,(H,20,21)

InChI Key

RNBMPLDVLLLOLM-UHFFFAOYSA-N

SMILES

CCOCCOC1=CC=C(C=C1)C(=O)NC2=C(C=CC=C2C)C

Canonical SMILES

CCOCCOC1=CC=C(C=C1)C(=O)NC2=C(C=CC=C2C)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.